Cas no 2137980-92-6 (Sodium 2-(3-fluorophenyl)ethane-1-sulfinate)

• Product Name: Sodium 2-(3-fluorophenyl)ethane-1-sulfinate
• CAS No: 2137980-92-6
• MF: C₈H₈FNaO₂S
• MW: 210.201095581055
• CID: 6007988
• PubChem ID: 165454159
• Update Time: 2025-06-11

Sodium 2-(3-fluorophenyl)ethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137980-92-6
• EN300-724767
• sodium 2-(3-fluorophenyl)ethane-1-sulfinate
• Sodium 2-(3-fluorophenyl)ethane-1-sulfinate

• Inchi： 1S/C8H9FO2S.Na/c9-8-3-1-2-7(6-8)4-5-12(10)11;/h1-3,6H,4-5H2,(H,10,11);/q;+1/p-1
• InChI Key： LMSVPXDQHTXDNC-UHFFFAOYSA-M
• SMILES： S(CCC1C=CC=C(C=1)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 210.01267311g/mol
• Monoisotopic Mass: 210.01267311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 2-(3-fluorophenyl)ethane-1-sulfinate

Sodium 2-(3-fluorophenyl)ethane-1-sulfinate (CAS No. 2137980-92-6): A Comprehensive Overview

Sodium 2-(3-fluorophenyl)ethane-1-sulfinate, identified by the CAS number 2137980-92-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfinate derivatives, which are known for their versatile applications in medicinal chemistry. The presence of a fluorine atom in the aromatic ring enhances its pharmacological properties, making it a valuable candidate for further exploration.

The molecular structure of Sodium 2-(3-fluorophenyl)ethane-1-sulfinate consists of an ethane backbone substituted with a sulfinate group and a 3-fluorophenyl moiety. This unique configuration imparts distinct chemical and biological characteristics, which have been the focus of numerous studies. The fluorine atom, in particular, is known to improve metabolic stability and binding affinity, making this compound an attractive scaffold for drug design.

In recent years, there has been a surge in research aimed at developing novel therapeutic agents with improved efficacy and reduced side effects. Sodium 2-(3-fluorophenyl)ethane-1-sulfinate has emerged as a promising candidate in this context. Its sulfinate group is particularly interesting because it can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which are crucial for drug bioavailability and target interaction.

One of the most compelling aspects of Sodium 2-(3-fluorophenyl)ethane-1-sulfinate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The fluorine atom in the aromatic ring can enhance the binding affinity of the compound to kinase active sites, leading to more effective inhibition. Several preclinical studies have demonstrated the efficacy of sulfinate derivatives in inhibiting specific kinases, suggesting that Sodium 2-(3-fluorophenyl)ethane-1-sulfinate could be a valuable tool in this regard.

Another area where Sodium 2-(3-fluorophenyl)ethane-1-sulfinate shows promise is in the treatment of inflammatory diseases. Inflammation is a complex biological process that involves the release of various mediators, including cytokines and prostaglandins. The sulfinate group has been shown to modulate inflammatory pathways by inhibiting key enzymes involved in prostaglandin synthesis. This makes Sodium 2-(3-fluorophenyl)ethane-1-sulfinate a potential candidate for developing anti-inflammatory drugs with improved selectivity and fewer side effects compared to existing therapies.

The synthesis of Sodium 2-(3-fluorophenyl)ethane-1-sulfinate involves several key steps that require precise control to ensure high yield and purity. The introduction of the fluorine atom into the aromatic ring is particularly challenging due to its high reactivity. However, advances in synthetic methodologies have made it possible to achieve this transformation with increasing efficiency. Recent studies have focused on optimizing reaction conditions to minimize byproduct formation and maximize yield, thereby reducing production costs and improving scalability.

In addition to its pharmaceutical applications, Sodium 2-(3-fluorophenyl)ethane-1-sulfinate has potential uses in materials science. Fluorinated compounds are known for their unique properties, such as low friction coefficients and high thermal stability, which make them suitable for various industrial applications. The sulfinate group can also enhance material properties by introducing polarity and solubility, making this compound a versatile building block for advanced materials.

The safety profile of Sodium 2-(3-fluorophenyl)ethane-1-sulfinate is another critical aspect that has been extensively studied. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further research is needed to fully understand its long-term safety profile before it can be considered for clinical use. Investigating potential interactions with other drugs and assessing metabolic pathways will be essential steps in this process.

The future prospects for Sodium 2-(3-fluorophenyl)ethane-1-sulfinate are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, researchers can accelerate the discovery of new derivatives with enhanced properties.

In conclusion, Sodium 2-(3-fluorophenyl)ethane-1-sulfinate (CAS No. 2137980-92-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for drug development, particularly in the areas of kinase inhibition and anti-inflammatory therapy. Advances in synthetic chemistry and safety evaluations are paving the way for its clinical translation, offering hope for improved treatments against various diseases.